3-chloro-N-(4-hydroxyphenyl)-4-methoxybenzamide

• Molecular Formula: C14H12ClNO3
• Molecular Weight: 277.7 g/mol
• IUPAC Name: 3-chloro-N-(4-hydroxyphenyl)-4-methoxybenzamide
• InChI: InChI=1S/C14H12ClNO3/c1-19-13-7-2-9(8-12(13)15)14(18)16-10-3-5-11(17)6-4-10/h2-8,17H,1H3,(H,16,18)
• InChI Key: UQFDYDJYDUCQIN-UHFFFAOYSA-N
• SMILES: COC1=C(C=C(C=C1)C(=O)NC2=CC=C(C=C2)O)Cl

Description

3-chloro-N-(4-hydroxyphenyl)-4-methoxybenzamide is a chemical compound that has gained significant attention in recent years due to its potential applications in scientific research. This compound is a derivative of benzamide and has been found to exhibit interesting biological properties that make it a promising candidate for various research studies. In

Scientific Research Applications

3-chloro-N-(4-hydroxyphenyl)-4-methoxybenzamide has been extensively studied for its potential applications in scientific research. It has been found to exhibit various biological properties such as anti-inflammatory, analgesic, and antioxidant activities. This compound has also been shown to have potential applications in the treatment of various diseases such as cancer, Alzheimer's disease, and Parkinson's disease.

Mechanism of Action

The mechanism of action of 3-chloro-N-(4-hydroxyphenyl)-4-methoxybenzamide involves the inhibition of various enzymes and signaling pathways that are involved in the development and progression of various diseases. This compound has been found to inhibit the activity of cyclooxygenase-2 (COX-2), which is an enzyme that plays a crucial role in the development of inflammation and pain. It also inhibits the activity of various signaling pathways such as nuclear factor kappa B (NF-κB) and mitogen-activated protein kinase (MAPK), which are involved in the regulation of various cellular processes such as cell proliferation, apoptosis, and inflammation.
Biochemical and Physiological Effects:
3-chloro-N-(4-hydroxyphenyl)-4-methoxybenzamide has been found to exhibit various biochemical and physiological effects. It has been shown to reduce the levels of various pro-inflammatory cytokines such as interleukin-6 (IL-6) and tumor necrosis factor-alpha (TNF-α). It also reduces the levels of reactive oxygen species (ROS), which are known to cause oxidative stress and damage to cells. This compound has also been found to increase the levels of various antioxidant enzymes such as superoxide dismutase (SOD) and catalase.

Advantages and Limitations for Lab Experiments

3-chloro-N-(4-hydroxyphenyl)-4-methoxybenzamide has several advantages and limitations for lab experiments. One of the main advantages is its ability to inhibit the activity of various enzymes and signaling pathways that are involved in the development and progression of various diseases. This makes it a promising candidate for various research studies. However, one of the limitations is its low solubility in water, which can make it difficult to use in certain experimental setups.

Future Directions

There are several future directions for the research on 3-chloro-N-(4-hydroxyphenyl)-4-methoxybenzamide. One of the future directions is to explore its potential applications in the treatment of various diseases such as cancer, Alzheimer's disease, and Parkinson's disease. Another future direction is to investigate its mechanism of action in more detail, including its interactions with various enzymes and signaling pathways. Additionally, further research is needed to optimize the synthesis method of this compound and to develop more efficient purification techniques.

Synthesis Methods

The synthesis of 3-chloro-N-(4-hydroxyphenyl)-4-methoxybenzamide involves the reaction of 4-methoxyphenyl isocyanate with 3-chloro-4-hydroxybenzoic acid in the presence of a suitable solvent and catalyst. The reaction is carried out at a specific temperature and pressure, and the resulting product is purified using various techniques such as recrystallization and column chromatography.